Cas no 2167134-12-3 (3-(1H-1,2,3-triazol-1-yl)oxolane-3-carboxylic acid)

• Product Name: 3-(1H-1,2,3-triazol-1-yl)oxolane-3-carboxylic acid
• CAS No: 2167134-12-3
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 6195668
• PubChem ID: 155943753
• Update Time: 2025-06-09

3-(1H-1,2,3-triazol-1-yl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3-triazol-1-yl)oxolane-3-carboxylic acid
• EN300-1072525
• 2167134-12-3

• Inchi： 1S/C7H9N3O3/c11-6(12)7(1-4-13-5-7)10-3-2-8-9-10/h2-3H,1,4-5H2,(H,11,12)
• InChI Key： AOZJZBGBNJKHTL-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)N1C=CN=N1

Computed Properties

• Exact Mass: 183.06439116g/mol
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 77.2Ų

Additional information on 3-(1H-1,2,3-triazol-1-yl)oxolane-3-carboxylic acid

Comprehensive Overview of 3-(1H-1,2,3-triazol-1-yl)oxolane-3-carboxylic acid (CAS No. 2167134-12-3)

3-(1H-1,2,3-triazol-1-yl)oxolane-3-carboxylic acid (CAS No. 2167134-12-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 1,2,3-triazole ring with an oxolane (tetrahydrofuran) scaffold, further functionalized with a carboxylic acid group. This combination of moieties makes it a versatile intermediate for the synthesis of biologically active compounds, particularly in the development of small-molecule inhibitors and protease-targeting drugs.

Recent studies highlight the growing demand for triazole-containing compounds in drug discovery, driven by their ability to mimic peptide bonds and participate in hydrogen bonding. The 1,2,3-triazole moiety, in particular, is valued for its stability under physiological conditions and its role in enhancing drug-likeness. Researchers are increasingly exploring 3-(1H-1,2,3-triazol-1-yl)oxolane-3-carboxylic acid as a building block for covalent inhibitors, a hot topic in oncology and antiviral therapy. Its potential applications in click chemistry further expand its utility in bioconjugation and materials science.

From a synthetic perspective, the compound’s carboxylic acid group offers opportunities for derivatization, enabling the creation of amides, esters, and other derivatives. This flexibility aligns with current trends in fragment-based drug design (FBDD), where modular scaffolds are prized. The oxolane ring also contributes to improved solubility and metabolic stability, addressing common challenges in medicinal chemistry optimization. These attributes make CAS No. 2167134-12-3 a compelling candidate for high-throughput screening libraries.

Environmental and regulatory considerations are also shaping the discourse around this compound. With the rise of green chemistry initiatives, synthetic routes for 3-(1H-1,2,3-triazol-1-yl)oxolane-3-carboxylic acid that minimize hazardous byproducts are under investigation. Additionally, its non-toxic profile and biodegradability potential position it favorably for sustainable industrial applications. These factors resonate with the broader push for eco-friendly chemical synthesis, a frequently searched topic among researchers and manufacturers.

In the context of AI-driven drug discovery, this compound’s structural data is increasingly being incorporated into machine learning models to predict novel bioactive molecules. The integration of computational chemistry tools with experimental validation has accelerated the identification of its structure-activity relationships (SAR). Such interdisciplinary approaches are pivotal in addressing unmet medical needs, including antimicrobial resistance (AMR) and rare diseases.

Market analyses indicate a rising interest in custom synthesis services for 3-(1H-1,2,3-triazol-1-yl)oxolane-3-carboxylic acid, driven by demand from contract research organizations (CROs) and academic labs. Its role in peptidomimetics and enzyme inhibitors continues to be a focal point, with patent filings reflecting its commercial potential. As the scientific community prioritizes targeted therapies, this compound’s relevance is expected to grow, particularly in personalized medicine applications.

In summary, 3-(1H-1,2,3-triazol-1-yl)oxolane-3-carboxylic acid (CAS No. 2167134-12-3) exemplifies the convergence of innovative chemistry and biomedical research. Its multifaceted applications—from drug development to materials science—underscore its importance in contemporary science. As advancements in synthetic methodologies and computational design evolve, this compound is poised to remain at the forefront of chemical innovation.